5-(3,4-Dimethoxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one

• Molecular Formula: C22H24N2O4S
• Molecular Weight: 412.5 g/mol
• IUPAC Name: (5Z)-5-[(3,4-dimethoxyphenyl)methylidene]-2-(4-methoxyphenyl)imino-3-propyl-1,3-thiazolidin-4-one
• InChI: InChI=1S/C22H24N2O4S/c1-5-12-24-21(25)20(14-15-6-11-18(27-3)19(13-15)28-4)29-22(24)23-16-7-9-17(26-2)10-8-16/h6-11,13-14H,5,12H2,1-4H3/b20-14-,23-22?
• InChI Key: GTHSZGHNAYRLOC-HNNYNVTISA-N
• Isomeric SMILES: CCCN1C(=O)/C(=C/C2=CC(=C(C=C2)OC)OC)/SC1=NC3=CC=C(C=C3)OC
• SMILES: CCCN1C(=O)C(=CC2=CC(=C(C=C2)OC)OC)SC1=NC3=CC=C(C=C3)OC

Description

5-(3,4-Dimethoxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one, also known as DMTS, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 5-(3,4-Dimethoxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one is not fully understood, but it is believed to act through multiple pathways. In cancer research, 5-(3,4-Dimethoxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one has been shown to inhibit the activity of protein kinase B (Akt), which is involved in cell survival and proliferation. 5-(3,4-Dimethoxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one has also been shown to inhibit the activity of nuclear factor kappa B (NF-κB), which is involved in inflammation and cancer progression. In diabetes research, 5-(3,4-Dimethoxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one has been shown to activate adenosine monophosphate-activated protein kinase (AMPK), which is involved in glucose uptake and insulin sensitivity. In Alzheimer's disease research, 5-(3,4-Dimethoxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one has been shown to reduce oxidative stress and inflammation, which are involved in the pathogenesis of the disease.
Biochemical and Physiological Effects
5-(3,4-Dimethoxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one has been shown to have various biochemical and physiological effects in different disease models. In cancer research, 5-(3,4-Dimethoxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one has been shown to induce apoptosis and cell cycle arrest in cancer cells. 5-(3,4-Dimethoxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one has also been shown to inhibit angiogenesis, which is involved in cancer progression. In diabetes research, 5-(3,4-Dimethoxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one has been shown to improve glucose uptake and insulin sensitivity in skeletal muscle and adipose tissue. 5-(3,4-Dimethoxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one has also been shown to reduce hepatic glucose production. In Alzheimer's disease research, 5-(3,4-Dimethoxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one has been shown to reduce amyloid-beta accumulation and improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

5-(3,4-Dimethoxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one has several advantages for lab experiments, including its high yield of synthesis, low toxicity, and ability to penetrate the blood-brain barrier. However, 5-(3,4-Dimethoxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one also has some limitations, including its poor solubility in water and its instability under acidic conditions.

Future Directions

There are several future directions for 5-(3,4-Dimethoxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one research, including the development of more efficient synthesis methods, the identification of its molecular targets, and the optimization of its pharmacokinetic properties. 5-(3,4-Dimethoxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one also has potential applications in other diseases, such as cardiovascular disease and neurodegenerative diseases. Further studies are needed to fully understand the therapeutic potential of 5-(3,4-Dimethoxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one and its mechanisms of action.

Synthesis Methods

5-(3,4-Dimethoxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one can be synthesized using a simple one-pot reaction between 4-methoxybenzaldehyde, 3,4-dimethoxybenzylamine, and 3-propylthiocarbamide in the presence of acetic acid. The reaction produces a yellow crystalline compound with a high yield of around 85%.

Scientific Research Applications

5-(3,4-Dimethoxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one has been extensively studied for its potential therapeutic applications in various diseases, including cancer, diabetes, and Alzheimer's disease. In cancer research, 5-(3,4-Dimethoxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. In diabetes research, 5-(3,4-Dimethoxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one has been shown to improve glucose uptake and insulin sensitivity. In Alzheimer's disease research, 5-(3,4-Dimethoxybenzylidene)-2-[(4-methoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one has been shown to reduce amyloid-beta accumulation and improve cognitive function.